Cas no 13110-96-8 (5-Acetylsalicylic acid)

• Product Name: 5-Acetylsalicylic acid
• CAS No: 13110-96-8
• Molecular Formula: C₉H₈O₄
• Molecular Weight: 180.15742
• MDL: MFCD00013978
• CID: 86871
• PubChem ID: 125307721

5-Acetylsalicylic acid Properties

Names and Identifiers

• 5-Acetyl-2-hydroxybenzoic acid
• 5-Acetylsalicylic acid
• 3-Acetyl-6-hydroxybenzoic acid
• 2-Hydroxy-5-acetylbenzoic acid
• 5-Acetylsalicylic acid, 98+%
• DTXSID20156896
• MFCD00013978
• AM20020389
• 13110-96-8
• 5-Acetylsalicylic acid, AldrichCPR
• 5-acetyl-2-hydroxybenzoicacid
• AKOS015892758
• FT-0619938
• s4789
• CCG-266429
• PD056188
• 5-acetyl salicylic acid
• EINECS 236-037-6
• CS-0030707
• SCHEMBL458033
• Benzoic acid, 5-acetyl-2-hydroxy-
• TS-02514
• HY-107831
• NS00024145
• T75Z3S63DL
• 5-acetyl-2 -hydroxybenzoic acid
• CHEBI:182973
• W-110314
• A806202
• CHEMBL3765165
• T70201
• Benzoic acid,5-acetyl-2-hydroxy-
• 5-acetyl-2-hydroxy-benzoic acid
• DTXCID1079387
• DB-042001
• A2378

• MDL： MFCD00013978
• InChIKey： NZRDKNBIPVLNHA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8O4/c1-5(10)6-2-3-8(11)7(4-6)9(12)13/h2-4,11H,1H3,(H,12,13)
• SMILES： CC(=O)C1=CC(=C(C=C1)O)C(=O)O
• BRN： 2096968

Computed Properties

• Exact Mass: 180.04200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.042
• Heavy Atom Count: 13
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 11
• Surface Charge: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• LogP: 1.29300
• PSA: 74.60000
• Boiling Point: 413 °C at 760 mmHg
• Melting Point: 216.0 to 220.0 deg-C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 250°C
• Color/Form: White solid
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Density: 1.365

5-Acetylsalicylic acid Security Information

• Symbol:
• Safety Instruction： S22
• Risk Phrases：R22
• Dangerous goods sign：
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：-20 ° C 3 years 4 ° C 2 years / in solvent solution: -80 ° C 6 months -20 ° C 1 month
• Risk Phrases： 22
• Signal Word：warning

5-Acetylsalicylic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters